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Compound of Interest

Compound Name: Dinoprost-13C5

Cat. No.: B12384727 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth overview of Dinoprost-13C5, including a representative Certificate of Analysis,

detailed analytical methodologies, and an exploration of its associated signaling pathways.

Dinoprost, also known as Prostaglandin F2α (PGF2α), is a naturally occurring prostaglandin

involved in a wide range of physiological processes. Its isotopically labeled form, Dinoprost-
13C5, serves as an invaluable internal standard for quantitative analysis in various biological

matrices, ensuring accuracy and precision in experimental results.

Representative Certificate of Analysis
While a specific Certificate of Analysis for each batch of Dinoprost-13C5 should be obtained

from the supplier, the following table summarizes the typical data and purity specifications for

this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12384727?utm_src=pdf-interest
https://www.benchchem.com/product/b12384727?utm_src=pdf-body
https://www.benchchem.com/product/b12384727?utm_src=pdf-body
https://www.benchchem.com/product/b12384727?utm_src=pdf-body
https://www.benchchem.com/product/b12384727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name

(Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-

hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid-

13C5

Molecular Formula C₁₅¹³C₅H₃₄O₅

Molecular Weight 359.5 g/mol

Appearance White to off-white crystalline solid

Purity (by HPLC/MS) ≥95%[1]

Isotopic Purity ≥99% ¹³C incorporation

Solubility Soluble in DMSO[1]

Storage Store at -20°C[1]

Shelf Life
2 years from the date of analysis when stored

properly[1]

Analytical Methodologies
Accurate quantification of Dinoprost-13C5 and its unlabeled counterpart is crucial for research

and clinical applications. Ultra-High-Performance Liquid Chromatography coupled with Tandem

Mass Spectrometry (UHPLC-MS/MS) is a widely used and highly sensitive method for this

purpose.

Experimental Protocol: UHPLC-MS/MS Analysis
This protocol provides a general framework for the determination of Dinoprost. Optimization

may be required based on the specific instrumentation and matrix.

1. Sample Preparation:

Standard Solutions: Prepare stock solutions of Dinoprost and Dinoprost-13C5 (as an

internal standard) in methanol at a concentration of 100 µg/mL.[2]
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Calibration Curve: Serially dilute the stock solutions to create a calibration curve ranging

from 0.1 to 10 µg/mL.

Matrix Samples: For biological samples, a protein precipitation or solid-phase extraction step

may be necessary to remove interferences.

2. Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 1.7 µm particle size, 2.1 mm internal diameter)

is suitable.

Mobile Phase: A gradient elution with water (A) and acetonitrile (B), both containing a small

amount of formic acid (e.g., 0.1%), is typically used.

Flow Rate: A constant flow rate of 0.3 mL/min is recommended.

Column Temperature: Maintain the column at a constant temperature (e.g., 40°C).

3. Mass Spectrometry Conditions:

Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used.

Detection: Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring

specific precursor-to-product ion transitions for both Dinoprost and Dinoprost-13C5.

The following diagram illustrates the general workflow for the UHPLC-MS/MS analysis of

Dinoprost.
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A generalized workflow for the quantitative analysis of Dinoprost using UHPLC-MS/MS.

Signaling Pathways of Dinoprost (Prostaglandin
F2α)
Dinoprost exerts its biological effects by binding to and activating the Prostaglandin F2α

receptor (FP receptor), a G protein-coupled receptor (GPCR). This activation triggers a

cascade of intracellular signaling events that mediate its diverse physiological functions,

including smooth muscle contraction and the regulation of uterine proteins.

The binding of Dinoprost to the FP receptor primarily activates Gq proteins, leading to the

stimulation of Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3

mobilizes intracellular calcium, while DAG activates Protein Kinase C (PKC).

Downstream of these initial events, several other signaling pathways are modulated, including

the Mitogen-Activated Protein Kinase (MAPK) pathways (ERK and p38), the Phosphoinositide

3-Kinase (PI3K) pathway, and the NF-κB and Calcineurin/NFAT pathways. The specific

combination of activated pathways can vary depending on the cell type and physiological

context, leading to a wide range of cellular responses.

The following diagram illustrates the principal signaling pathways activated by Dinoprost.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12384727#dinoprost-13c5-certificate-of-analysis-
and-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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